![molecular formula C13H7F3O2 B6400134 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% CAS No. 1261893-70-2](/img/structure/B6400134.png)
3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,6-Difluorophenyl)-4-fluorobenzoic acid (3-DFPFBA) is a synthetic organic molecule that has a wide variety of applications in scientific research. It is a fluorinated benzoic acid derivative with two fluorine atoms on the phenyl ring and one on the carboxylic acid group. 3-DFPFBA is a white solid and is soluble in water and organic solvents. It has a melting point of 95°C and a molecular weight of 242.2 g/mol.
Scientific Research Applications
3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% has a wide variety of applications in scientific research. It is used as a reagent in organic synthesis, as a fluorescent dye for imaging, and as a substrate for enzymatic reactions. It has also been used as a substrate for the study of enzyme kinetics and as an inhibitor of enzymes such as cytochrome P450.
Mechanism of Action
3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% is a substrate for enzymes such as cytochrome P450. It is believed that it is metabolized by the enzyme to form a reactive intermediate which then reacts with the enzyme’s active site to form a covalent bond. This reaction results in the enzyme being inactivated, leading to its inhibition.
Biochemical and Physiological Effects
3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% has been shown to have anti-inflammatory and anti-oxidant effects in animal studies. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, it has been found to reduce the expression of certain genes involved in inflammation, suggesting that it may have potential therapeutic applications in the treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% in laboratory experiments is its high solubility in both water and organic solvents, which allows it to be used in a wide variety of applications. However, its low melting point of 95°C can be a limitation, as it can be difficult to dissolve in certain solvents. In addition, it is important to note that 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% is not approved for use in humans and should only be used in laboratory experiments.
Future Directions
The potential applications of 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% are vast and there are many possible future directions for research. Possible future directions include the study of the effects of 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% on other enzymes, its potential as a therapeutic agent, and its use as a fluorescent dye for imaging. In addition, further research could be done to investigate the effects of 3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% on gene expression and its potential as an anti-inflammatory agent.
Synthesis Methods
3-(2,6-Difluorophenyl)-4-fluorobenzoic acid, 95% can be synthesized by the reaction of 2,6-difluorobenzaldehyde with 4-fluorobenzoyl chloride in the presence of triethylamine. This reaction produces a white crystalline solid with a yield of 95%.
properties
IUPAC Name |
3-(2,6-difluorophenyl)-4-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F3O2/c14-9-5-4-7(13(17)18)6-8(9)12-10(15)2-1-3-11(12)16/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMFIKFQZHLPZHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=C(C=CC(=C2)C(=O)O)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10689688 |
Source
|
Record name | 2',6,6'-Trifluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10689688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261893-70-2 |
Source
|
Record name | 2',6,6'-Trifluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10689688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.